Cas no 1806855-75-3 (4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide)

• Product Name: 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide
• CAS No: 1806855-75-3
• MF: C₇H₅F₂N₃O₃S
• MW: 249.194706678391
• CID: 4874070
• Update Time: 2025-10-24

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C7H5F2N3O3S/c8-6(9)5-3(2-10)1-4(13)12-7(5)16(11,14)15/h1,6H,(H,12,13)(H2,11,14,15)
• InChI Key： LTMNIXXCMYQGRF-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)F)C(C#N)=CC(N1)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 547
• XLogP3: -1.4
• Topological Polar Surface Area: 121

Additional information on 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide: A Promising Compound for Biomedical Applications

The compound 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide has emerged as a subject of significant interest in the biomedical field due to its unique structural features and potential applications. This molecule, with CAS Registry Number 1806855-75-3, belongs to the class of sulfonamides and incorporates multiple functional groups that make it versatile for various biological interactions.

Among its key structural elements, the cyano group at position 4 introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and solubility. The difluoromethyl substituent at position 3 adds fluorine atoms, known for their high electronegativity and ability to modulate molecular interactions. Additionally, the hydroxy group at position 6 introduces a hydrophilic element, potentially enhancing water solubility and facilitating metabolic stability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of inhibitors for enzymes such as kinases and phosphatases. Its sulfonamide moiety is well-known for its ability to act as a competitive inhibitor, making it a valuable tool in designing enzyme-specific inhibitors.

One of the most exciting developments involving 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide is its application in cancer research. Preclinical studies have demonstrated that this compound can inhibit the activity of certain oncogenic kinases, thereby showing promise as an anti-cancer agent. The molecule's ability to selectively target cancer cells while minimizing off-target effects positions it as a candidate for further investigation.

Moreover, this compound has been explored in antimicrobial drug development. Its structural features suggest potential activity against bacterial and fungal pathogens, particularly those resistant to conventional antibiotics. Research efforts are ongoing to optimize its pharmacokinetic properties and enhance its efficacy.

Another area of interest is the use of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide in inflammatory diseases. Its ability to modulate signaling pathways involved in inflammation makes it a potential candidate for therapeutic interventions in conditions such as arthritis and inflammatory bowel disease.

As the field of precision medicine continues to evolve, compounds like 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide are expected to play a pivotal role in developing targeted therapies. The combination of its unique structure with advanced drug delivery systems could further enhance its therapeutic potential.

Furthermore, the compound's sulfonamide group has been implicated in modulating receptor activity, making it a valuable tool in studying receptor-ligand interactions. This aspect is particularly relevant in neurodegenerative disorders, where modulation of specific receptors could lead to novel therapeutic strategies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide and its derivatives. These developments have facilitated systematic exploration of structure-activity relationships, providing deeper insights into the molecular mechanisms underlying its biological effects.

Overall, 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide represents a valuable addition to the arsenal of compounds being investigated for biomedical applications. Its unique combination of functional groups and versatile interactions make it a promising candidate for further research and development.